![molecular formula C11H12Cl2N2O4 B2777017 3,6-Dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid CAS No. 2287298-89-7](/img/structure/B2777017.png)
3,6-Dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid
Description
3,6-Dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid , also known by its chemical formula C₁₁H₂₁NO₆ , is a synthetic compound with diverse applications. Let’s explore its properties and functions.
Synthesis Analysis
The synthesis of this compound involves several steps. One key precursor is 4-[(tert-Butoxycarbonyl)amino]methylbenzoic acid , which undergoes further reactions to yield the target compound. The synthesis route may vary based on the desired purity and yield.
Molecular Structure Analysis
The molecular structure of 3,6-Dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid consists of a pyridine ring with chloro substituents at positions 3 and 6. The tert-butyl ester group (Boc) is attached to the nitrogen atom, providing stability and facilitating derivatization.
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including amidation, esterification, and nucleophilic substitutions. Researchers have explored its reactivity in the context of drug development and functionalization.
Physical And Chemical Properties Analysis
- Boiling Point : Approximately 425.7°C (predicted)
- Density : Approximately 1.145 g/cm³ (predicted)
- pKa : Around 3.40 (predicted)
- Appearance : Yellow liquid
Safety And Hazards
While this compound is widely used in research and pharmaceutical contexts, safety precautions are essential. It is crucial to handle it in a well-ventilated area, wear appropriate protective gear, and follow established protocols.
Future Directions
Researchers continue to explore the applications of 3,6-Dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid . Future studies may focus on optimizing its synthesis, investigating novel derivatives, and uncovering additional biological activities.
Remember that this analysis is based on available information, and further research may reveal new insights. If you need more detailed references or specific studies, feel free to ask! 🌟
properties
IUPAC Name |
3,6-dichloro-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl2N2O4/c1-11(2,3)19-10(18)14-5-4-6(12)15-8(7(5)13)9(16)17/h4H,1-3H3,(H,16,17)(H,14,15,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNWZWEVTTIVFLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC(=NC(=C1Cl)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl2N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(Tert-butoxy)carbonyl]amino}-3,6-dichloropyridine-2-carboxylic acid | |
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